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Compound of Interest

Compound Name: DL-Aspartic acid-13C

Cat. No.: B160285 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of DL-Aspartic acid-13C.

This guide provides detailed procedural information to ensure the safe handling and disposal of

DL-Aspartic acid-13C in a laboratory setting. Adherence to these protocols is crucial for

minimizing risks and ensuring a safe research environment.

Personal Protective Equipment (PPE)
When handling DL-Aspartic acid-13C, a thorough hazard assessment should be conducted to

ensure the appropriate level of personal protection.[1][2] The minimum required PPE includes:

Eye and Face Protection: Chemical safety goggles are mandatory to protect against

potential splashes.[2][3][4] In situations with a higher risk of splashing, a face shield should

be worn in addition to goggles.[4]

Skin and Body Protection: A lab coat is essential to protect clothing and skin from potential

contamination.[1][2][3][4][5]

Hand Protection: Disposable nitrile gloves are the minimum requirement for hand protection.

[1][2][3][4] It is important to note that gloves should be inspected before use and changed

immediately if contaminated.
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Footwear: Closed-toe shoes must be worn at all times in the laboratory to protect against

spills and falling objects.[2][3]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of DL-Aspartic acid,

which are expected to be nearly identical for its 13C labeled counterpart.

Property Value

Molecular Weight 133.1 g/mol [6][7]

Melting Point 270°C (518°F)[6]

Specific Gravity 1.66 (Water = 1)[6][7]

Solubility Very slightly soluble in cold water[6]

pH (1% solution/water) 4 (Acidic)[6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of DL-Aspartic acid-13C from

receipt to use in experiments.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

Preparation for Use:

Before handling, ensure all required PPE is correctly worn.

Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any

dust particles.

Weighing and Aliquoting:
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When weighing the solid compound, use a spatula and handle it carefully to minimize dust

generation.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Experimental Use:

Follow all laboratory-specific standard operating procedures for the experiment being

conducted.

Avoid contact with skin and eyes.[7]

Post-Experiment:

Decontaminate all work surfaces and equipment used.

Properly label and store any remaining material.

Disposal Plan
As DL-Aspartic acid-13C is a stable isotope-labeled compound, it is not radioactive and does

not require special disposal procedures associated with radioactive materials.[8][9] The waste

should be handled according to local and institutional regulations for non-hazardous chemical

waste.[8]

Solid Waste:

Collect any spilled solid material using appropriate tools to avoid dust generation and

place it in a designated, labeled waste container.[6][10]

Contaminated materials such as gloves and weighing paper should also be placed in this

container.

Liquid Waste:

Aqueous solutions can typically be neutralized and disposed of down the drain with

copious amounts of water, in accordance with local regulations.
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Solutions containing organic solvents should be collected in a labeled solvent waste

container for proper disposal by the institution's environmental health and safety

department.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected

as chemical waste.

Once cleaned, the container can be disposed of as regular laboratory glassware.

Workflow for Handling DL-Aspartic acid-13C
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Workflow for Handling DL-Aspartic acid-13C
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Caption: This diagram outlines the key steps for the safe handling of DL-Aspartic acid-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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